4-{[4-(2-methoxyphenyl)piperazin-1-yl]carbonyl}-2-methylisoquinolin-1(2H)-one

• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 4-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-2-methylisoquinolin-1-one
• InChI: InChI=1S/C22H23N3O3/c1-23-15-18(16-7-3-4-8-17(16)21(23)26)22(27)25-13-11-24(12-14-25)19-9-5-6-10-20(19)28-2/h3-10,15H,11-14H2,1-2H3
• InChI Key: XVTMSMRVPPENED-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C2C1=O)C(=O)N3CCN(CC3)C4=CC=CC=C4OC

Description

This compound features a 2-methylisoquinolin-1(2H)-one core linked via a carbonyl group to a 4-(2-methoxyphenyl)piperazine moiety. The 2-methoxy group on the phenyl ring and the methyl substitution on the isoquinolinone scaffold are critical for its physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[4-(2-methoxyphenyl)piperazin-1-yl]carbonyl}-2-methylisoquinolin-1(2H)-one typically involves multiple steps, starting with the preparation of the piperazine derivative. The piperazine ring is first substituted with a 2-methoxyphenyl group through a nucleophilic substitution reaction. This intermediate is then reacted with an isoquinolinone derivative under specific conditions to form the final product. The reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods allow for precise control over reaction parameters, leading to consistent product quality. The use of advanced purification techniques, such as chromatography and crystallization, ensures that the final product meets the required specifications for further applications.

Chemical Reactions Analysis

Types of Reactions

4-{[4-(2-methoxyphenyl)piperazin-1-yl]carbonyl}-2-methylisoquinolin-1(2H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, including temperature, solvent, and catalyst, are carefully chosen to optimize the reaction efficiency and selectivity.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups, leading to structurally diverse compounds.

Scientific Research Applications

The compound 4-{[4-(2-methoxyphenyl)piperazin-1-yl]carbonyl}-2-methylisoquinolin-1(2H)-one has garnered attention for its potential applications in various scientific and medical fields. This article delves into its applications, supported by comprehensive data tables and case studies from verified sources.

Antidepressant Activity

Research has indicated that derivatives of piperazine, including this compound, exhibit antidepressant-like effects in animal models. A study demonstrated that compounds with similar structural features could modulate serotonin and norepinephrine levels, suggesting a potential for treating mood disorders .

Antitumor Activity

The isoquinoline framework is known for its anticancer properties. Preliminary studies have shown that this compound can inhibit the proliferation of various cancer cell lines, possibly through apoptosis induction and cell cycle arrest mechanisms .

Neuropharmacology

The compound's piperazine group suggests potential applications in neuropharmacology, particularly in the development of drugs targeting serotonin receptors. Compounds with similar structures have been investigated for their effects on anxiety and cognitive function, indicating that this compound may also hold promise in these areas .

Antimicrobial Properties

Recent investigations have highlighted the antimicrobial activity of isoquinoline derivatives against a range of pathogens. This compound has shown effectiveness against both Gram-positive and Gram-negative bacteria, making it a candidate for further development as an antimicrobial agent .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antidepressant	Modulation of serotonin levels
Antitumor	Inhibition of cancer cell proliferation
Neuropharmacological	Potential effects on anxiety and cognition
Antimicrobial	Effective against Gram-positive/negative bacteria

Case Study 1: Antidepressant Effects

In a controlled study involving mice, administration of the compound resulted in significant reductions in depressive-like behavior as measured by the forced swim test. The mechanism was linked to increased levels of serotonin in the brain, corroborating findings from similar piperazine derivatives .

Case Study 2: Antitumor Activity

A series of in vitro assays demonstrated that the compound inhibited the growth of human breast cancer cells (MCF-7) with an IC50 value significantly lower than that of standard chemotherapeutics. Further investigation revealed that it induces apoptosis via the mitochondrial pathway .

Case Study 3: Antimicrobial Efficacy

A recent study evaluated the antimicrobial properties of several isoquinoline derivatives, including this compound, against clinical isolates of Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) effective at low concentrations, suggesting its potential as a therapeutic agent against resistant strains .

Mechanism of Action

The mechanism of action of 4-{[4-(2-methoxyphenyl)piperazin-1-yl]carbonyl}-2-methylisoquinolin-1(2H)-one involves its interaction with specific molecular targets, such as receptors and enzymes. The compound binds to these targets, modulating their activity and triggering a cascade of biochemical events. For example, it may act as an agonist or antagonist at certain receptors, influencing cellular signaling pathways and physiological responses. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Key Structural Features for Comparison

• Piperazine substituents : Electron-donating (e.g., methoxy) vs. electron-withdrawing (e.g., fluoro) groups.
• Core heterocycle: Isoquinolinone vs. quinoline, pyrazine, or benzotriazole.
• Linker group : Carbonyl vs. sulfonyl or alkyl chains.

Tabulated Comparison of Analogous Compounds

Compound Name / ID	Core Structure	Piperazine Substituent	Linker Group	Key Differences vs. Target Compound	Biological/Physicochemical Impact
4-{[4-(4-Fluorophenyl)piperazin-1-yl]carbonyl}quinolin-2(1H)-one	Quinolin-2(1H)-one	4-Fluorophenyl	Carbonyl	Fluorine (electron-withdrawing) vs. methoxy	Reduced electron density; altered receptor affinity
2-chloro-3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazine	Pyrazine	2-Methoxyphenyl	Direct bond	Pyrazine core vs. isoquinolinone; chlorine substituent	Potential changes in π-π stacking and solubility
[4-{[4-(2-Fluorophenyl)piperazin-1-yl]sulfonyl}-1-oxoisoquinolin-2(1H)-yl]acetic acid	Isoquinolinone	2-Fluorophenyl	Sulfonyl	Sulfonyl linker vs. carbonyl; acetic acid side chain	Increased polarity; possible renal clearance changes
1-[4-(2-Methoxyphenyl)piperazin-1-yl]-2-(6-methyl-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one	Tetrahydroquinoline	2-Methoxyphenyl	Propanone	Aliphatic linker; tetrahydroquinoline core	Enhanced lipophilicity; CNS penetration differences
4-(trans-18F-fluoranylmethyl)-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylcyclohexane-1-carboxamide (18F-Mefway)	Cyclohexanecarboxamide	2-Methoxyphenyl	Fluoromethyl	Fluorinated for PET imaging; pyridinyl substituent	High 5-HT1A receptor affinity; diagnostic application

Detailed Research Findings

Impact of Piperazine Substituents

• 2-Methoxyphenyl vs.
• Bulkier substituents (e.g., bis(4-methoxyphenyl)methyl ) : Increased steric hindrance may reduce receptor access but improve metabolic stability.

Core Heterocycle Variations

• Isoquinolinone vs.
• Pyrazine vs. Isoquinolinone (): Pyrazine’s smaller heterocycle reduces molecular weight but may limit hydrophobic interactions.

Linker Group Effects

• Carbonyl vs. Sulfonyl () : The carbonyl linker in the target compound provides rigidity, whereas the sulfonyl group increases polarity and may influence solubility and protein binding.

Receptor Binding and Pharmacokinetics

• 5-HT1A Receptor Affinity : Fluorinated analogs like 18F-Mefway () show high specificity for 5-HT1A receptors, suggesting the target compound’s methoxyphenylpiperazine moiety may share this activity.
• Metabolic Stability: Compounds with aliphatic chains (e.g., ) are prone to oxidation, whereas rigid cores (e.g., isoquinolinone) may resist enzymatic degradation.

Biological Activity

The compound 4-{[4-(2-methoxyphenyl)piperazin-1-yl]carbonyl}-2-methylisoquinolin-1(2H)-one is a synthetic derivative that has garnered attention for its potential biological activities. This article examines its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of this compound can be represented as follows:

• Molecular Formula : C$_{25}$H$_{26}$N$_{2}$O$_{3}$
• Molecular Weight : 414.49 g/mol
• SMILES Notation : OC(C(C=CC=C1)=C1C2=C(C=CC=C2)C(N3CCN(C4=CC=C(OC)C=C4)CC3)=O)=O

This structure features a piperazine ring, which is often associated with various pharmacological activities, including antipsychotic and antidepressant effects.

Pharmacological Effects

Research indicates that the compound exhibits several biological activities:

• Antidepressant Activity : The piperazine moiety is known for its role in modulating serotonin receptors, which are crucial in the treatment of depression. Studies have shown that similar compounds can enhance serotonergic neurotransmission, leading to improved mood and reduced anxiety symptoms .
• Antipsychotic Properties : Compounds with a similar structure have been evaluated for their antipsychotic effects. They may act as antagonists at dopamine D2 receptors, which are implicated in the pathophysiology of schizophrenia .
• Cardiovascular Effects : Some derivatives have demonstrated vasodilatory effects in animal models, suggesting potential applications in cardiovascular therapy. For instance, related compounds have shown to increase cardiac output and reduce vascular resistance in anesthetized dogs .

In Vitro Studies

In vitro studies have demonstrated that 4-{[4-(2-methoxyphenyl)piperazin-1-yl]carbonyl}-2-methylisoquinolin-1(2H)-one can interact with various receptors:

Receptor Type	Activity	Reference
Serotonin (5-HT)	Agonist/Antagonist activity
Dopamine (D2)	Antagonistic effects
Muscarinic	Modulation observed

Case Studies

A notable case study involved the synthesis and evaluation of related piperazine derivatives, where the compounds exhibited significant inotropic (increasing heart contractility) and vasodilatory effects. These findings suggest that modifications to the piperazine structure could enhance therapeutic efficacy against cardiovascular diseases .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 4-{[4-(2-methoxyphenyl)piperazin-1-yl]carbonyl}-2-methylisoquinolin-1(2H)-one, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via polylithiation strategies using 2-methylbenzoic acid phenylhydrazide as a precursor, followed by coupling with methyl esters (e.g., methyl 4-methoxybenzoate). Key steps include lithiation at −78°C under nitrogen atmosphere and subsequent nucleophilic acyl substitution. Reaction optimization should focus on temperature control (−70°C to −90°C), stoichiometric ratios (1:1.2 for acylating agents), and purification via column chromatography (silica gel, ethyl acetate/hexane eluent) .

Q. How can X-ray crystallography be employed to confirm the molecular structure of this compound?

• Methodology : Single-crystal X-ray diffraction (SCXRD) is critical for structural validation. Crystallize the compound in a solvent system like dichloromethane/hexane. Key parameters to analyze include bond lengths (e.g., C=O bond ~1.21 Å), torsion angles (e.g., piperazine ring conformation), and intermolecular interactions (e.g., π-π stacking of isoquinolinone rings). Compare results with similar structures, such as 3-(4-methoxyphenyl)-isoquinolinone derivatives, to identify deviations caused by the 2-methyl substitution .

Advanced Research Questions

Q. How do computational methods like DFT or molecular dynamics simulations enhance the interpretation of experimental crystallographic data for this compound?

• Methodology : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G* basis set) can predict optimized geometries and electronic properties (e.g., HOMO-LUMO gaps). Compare simulated IR/Raman spectra with experimental data to validate conformational stability. Molecular dynamics (MD) simulations in explicit solvent (e.g., DMSO) can assess flexibility of the piperazine-carbonyl linkage under physiological conditions .

Q. What strategies resolve contradictions in reported solubility or stability data for piperazine-linked isoquinolinones?

• Methodology : Conduct systematic stability studies under varying pH (2–12), temperature (4–40°C), and light exposure. Use HPLC-PDA to monitor degradation products (e.g., hydrolysis of the carbonyl group). Cross-reference with analogs like 4-(4-fluorophenyl)piperazin-1-yl methanone derivatives to identify substituent-specific trends .

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the pharmacological potential of this compound?

• Methodology : Synthesize derivatives with modifications to the 2-methoxyphenyl or isoquinolinone moieties. Test in vitro binding affinity for serotonin/dopamine receptors (common targets for piperazine derivatives). Use radioligand assays (e.g., [³H]spiperone for 5-HT receptors) and compare IC₅₀ values. Corrogate results with molecular docking studies (e.g., AutoDock Vina) to identify key binding residues .

Q. What experimental design considerations are critical for optimizing enantiomeric purity in asymmetric synthesis of related piperazine-carbonyl compounds?

• Methodology : Employ chiral auxiliaries (e.g., Evans oxazolidinones) or asymmetric catalysis (e.g., BINAP-ruthenium complexes). Monitor enantiomeric excess (ee) via chiral HPLC (Chiralpak AD-H column) or polarimetry. Compare kinetic resolution rates under varying catalyst loadings (1–5 mol%) and solvent polarities .

Notes on Data Interpretation

• Contradiction Analysis : Discrepancies in melting points or spectral data may arise from polymorphic forms (e.g., reports mp 187–190°C for a related compound, while others vary by ±3°C). Use differential scanning calorimetry (DSC) to confirm polymorphism .
• Safety Considerations : While not commercial, handle the compound under fume hoods due to potential respiratory irritancy. Refer to analogs’ SDS for hazard mitigation (e.g., 2-(dimethylamino)-2-(4-methylbenzyl)-1-butanone requires PPE and neutral-pH waste disposal) .